Cas no 3972-25-6 (Tert-butyl Alcohol-OD)

Tert-butyl Alcohol-OD Properties

Names and Identifiers

• 2-Propanol-d, 2-methyl-(9CI)
• Tert-butylAlcohol-OD
• Tert-butyl Alcohol-O
• 2-Propanol, 2-methyl-d
• DKGAVHZHDRPRBM-UICOGKGYSA-N
• 2-Methylpropan-2-(2H)ol
• MFCD00044421
• tBuOD
• tert-Butanol-OD, 99 atom % D
• Tert-Butyl Alcohol-d; tert-Butyl Hydroxide-d; 2-Methyl-2-propanol-d
• tert-Butanol-d1
• 2-Methyl-2-propan(ol-d), tert-Butanol-OD, tert-Butyl alcohol-d
• 2-Propanol-d, 2-methyl-
• Tert-butyl Alcohol-OD
• EINECS 223-597-1
• tert-butan(ol-d)
• 3972-25-6
• DTXSID50192803
• 2-Methyl-2-propan(ol-d)
• 2-deuteriooxy-2-methylpropane
• NS00121025
• D99425
• t-C4H9OD
• +Expand

• MDL： MFCD00044421
• InChIKey： DKGAVHZHDRPRBM-UICOGKGYSA-N
• Inchi： InChI=1S/C4H10O/c1-4(2,3)5/h5H,1-3H3/i5D
• SMILES： CC(C)(C)O[2H]

Computed Properties

• Exact Mass: 76.08574
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 75.079442
• Heavy Atom Count: 5
• Complexity: 25.1
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 0.77720
• PSA: 9.23
• Refractive Index: n20/D 1.3847(lit.)
• Boiling Point: 83 °C(lit.)
• Melting Point: 23-26 °C (lit.)
• Vapor Pressure: 46.0±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Sensitiveness: Easily absorb moisture
• Density: 0.786 g/mL at 25 °C

Related Categories

• Other Chemical Reagents